Cas no 1361720-63-9 (3-(2,6-Dichlorophenyl)-6-hydroxy-2-methylpyridine)

• Product Name: 3-(2,6-Dichlorophenyl)-6-hydroxy-2-methylpyridine
• CAS No: 1361720-63-9
• MF: C₁₂H₉Cl₂NO
• MW: 254.111961126328
• CID: 4919576
• Update Time: 2025-05-22

3-(2,6-Dichlorophenyl)-6-hydroxy-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-Dichlorophenyl)-6-hydroxy-2-methylpyridine

• Inchi： 1S/C12H9Cl2NO/c1-7-8(5-6-11(16)15-7)12-9(13)3-2-4-10(12)14/h2-6H,1H3,(H,15,16)
• InChI Key： WPVQKUJQZKTPFV-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C=CC(NC=1C)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 352
• XLogP3: 3
• Topological Polar Surface Area: 29.1

Additional information on 3-(2,6-Dichlorophenyl)-6-hydroxy-2-methylpyridine

Comprehensive Overview of 3-(2,6-Dichlorophenyl)-6-hydroxy-2-methylpyridine (CAS No. 1361720-63-9)

3-(2,6-Dichlorophenyl)-6-hydroxy-2-methylpyridine (CAS No. 1361720-63-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine backbone and dichlorophenyl substitution, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its structural properties, which contribute to its reactivity and binding affinity in biological systems.

The compound's molecular formula, C₁₂H₉Cl₂NO, highlights its chlorinated aromatic and hydroxyl-functionalized pyridine features. These attributes make it a valuable intermediate in synthesizing more complex molecules. Recent studies have explored its role in developing antimicrobial agents and enzyme inhibitors, aligning with the growing demand for novel therapeutics in the post-antibiotic era. The presence of the hydroxy group at the 6-position further enhances its potential for hydrogen bonding, a critical factor in drug-receptor interactions.

In the context of green chemistry, 3-(2,6-Dichlorophenyl)-6-hydroxy-2-methylpyridine has been investigated for its compatibility with sustainable synthesis methods. With increasing regulatory pressure on hazardous reagents, researchers are focusing on catalytic processes and solvent-free reactions to produce this compound efficiently. This aligns with the broader industry trend toward eco-friendly manufacturing and reduced carbon footprints.

Another area of interest is the compound's potential in crop protection. Agrochemical companies are exploring derivatives of 3-(2,6-Dichlorophenyl)-6-hydroxy-2-methylpyridine for their herbicidal and fungicidal properties. Given the global challenge of pesticide resistance, this compound's novel mode of action could offer solutions for sustainable agriculture. Its dichlorophenyl moiety is particularly noteworthy, as it is a common feature in many commercially successful agrochemicals.

From a material science perspective, the compound's aromatic system and functional groups make it a candidate for designing organic semiconductors and ligands for metal-organic frameworks (MOFs). These applications are highly relevant to the booming fields of flexible electronics and carbon capture technologies. The compound's ability to coordinate with transition metals could unlock new possibilities in catalysis and sensing.

Analytical characterization of 3-(2,6-Dichlorophenyl)-6-hydroxy-2-methylpyridine typically involves techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm its purity and structural integrity, which are critical for reproducibility in research. The compound's melting point and solubility profile are also well-documented, providing practical insights for laboratory handling.

In summary, 3-(2,6-Dichlorophenyl)-6-hydroxy-2-methylpyridine (CAS No. 1361720-63-9) is a versatile compound with multidisciplinary applications. Its relevance to drug development, sustainable chemistry, and advanced materials ensures its continued prominence in scientific literature. As research progresses, this compound may pave the way for breakthroughs addressing some of the most pressing challenges in health and environmental sustainability.